Cas no 5702-49-8 (1,3-Dioxane, 2-(1-methylethyl)-)

• Product Name: 1,3-Dioxane, 2-(1-methylethyl)-
• CAS No: 5702-49-8
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 346887
• PubChem ID: 5175345
• Update Time: 2025-04-19

1,3-Dioxane, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2-(1-methylethyl)-
• 2-Methylpropanal trimethylene acetal
• 2-propan-2-yl-1,3-dioxane
• AKOS024434002
• 2-Isopropyl-1,3-dioxane
• SCHEMBL3195063
• 5702-49-8
• 2-Isopropyl-[1,3]dioxane
• DTXSID60409176
• SCHEMBL3195059

• Inchi： 1S/C7H14O2/c1-6(2)7-8-4-3-5-9-7/h6-7H,3-5H2,1-2H3
• InChI Key： JUTVXESYHPHLKJ-UHFFFAOYSA-N
• SMILES： O1CCCOC1C(C)C

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes